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Compound of Interest

Compound Name: Citronellyl hexanoate

Cat. No.: B080941 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract: Citronellyl hexanoate (also known as citronellyl caproate) is a fatty acid ester

recognized for its characteristic fruity, rose-like aroma, leading to its use in the flavor and

fragrance industries. Beyond its organoleptic properties, recent research has highlighted its

potential biological activities, including cytotoxic effects against cancer cells, making it a

molecule of interest for further investigation in drug development. This technical guide provides

a comprehensive overview of the core physicochemical properties of citronellyl hexanoate,

details the standard experimental methodologies for their determination, and visualizes key

related biological and synthetic pathways to support advanced research and development.

Physicochemical Properties
The fundamental physical and chemical characteristics of a compound are critical for its

application in research and development, influencing everything from its solubility and stability

to its biological interactions. The properties of citronellyl hexanoate are summarized below.

Data Presentation: Quantitative Physicochemical Data
The following table summarizes the key quantitative physicochemical properties of Citronellyl
Hexanoate compiled from various sources.
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Property Value Source(s)

Molecular Formula C₁₆H₃₀O₂ [1]

Molecular Weight 254.41 g/mol [1][2]

Appearance Colorless clear liquid (est.) [3]

Density 0.877 g/cm³ [1]

0.871 to 0.876 g/cm³ (@ 25

°C)
[3]

Boiling Point 328.3 °C (@ 760 mmHg) [1]

240.0 °C (@ 760 mmHg) [2][3]

Refractive Index 1.449 (@ 20 °C) [1]

1.449 to 1.450 (@ 20 °C) [3]

Flash Point 95.1 °C [1]

95.0 °C (203 °F, TCC) [3]

Vapor Pressure 0.000191 mmHg (@ 25 °C) [1]

logP (Octanol/Water) 4.88 [1]

5.7 (est.) [2]

CAS Number 10580-25-3 [1][2]

Experimental Protocols
Accurate determination of physicochemical properties relies on standardized and reproducible

experimental protocols. The following sections detail the general methodologies applicable to

the characterization of citronellyl hexanoate.

Determination of Boiling Point (OECD Guideline 103)
The boiling point is determined as the temperature at which the vapor pressure of the liquid

equals the standard atmospheric pressure (101.325 kPa).[4][5]
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Principle: The dynamic method involves measuring the boiling temperature at various

controlled pressures. A thin layer of the liquid is brought into equilibrium with its vapor.

Apparatus: A boiling apparatus (e.g., Cottrell's method) where the liquid is continuously

pumped over the thermometer bulb to ensure equilibrium between the liquid and vapor

phases.[6] The apparatus is connected to a pressure regulation system.

Methodology:

The sample of citronellyl hexanoate is placed in the boiling section of the apparatus.

The system is degassed, and the lowest desired pressure is set.

The sample is heated, and the temperature and pressure are recorded once a stable

boiling state (constant temperature at constant pressure) is achieved.

The procedure is repeated at different pressures to obtain a vapor pressure curve.

The normal boiling point is determined by interpolation of the vapor pressure curve to a

pressure of 101.325 kPa.[6]

Determination of Density (ASTM D4052)
This method covers the determination of the density of liquids using a digital density meter.[7]

[8]

Principle: An oscillating U-tube is filled with the liquid sample. The density is determined by

precisely measuring the oscillation frequency of the tube, which changes based on the mass

(and therefore density) of the liquid inside.[2][9]

Apparatus: A digital density meter with a thermostatically controlled oscillating U-tube cell.

Methodology:

The instrument is calibrated using two reference standards of known density (e.g., dry air

and distilled water).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.acri.gov.tw/Uploads/Item/96988c9c-48dd-41f2-856b-f84f31fe1fc0.pdf
https://www.benchchem.com/product/b080941?utm_src=pdf-body
https://www.acri.gov.tw/Uploads/Item/96988c9c-48dd-41f2-856b-f84f31fe1fc0.pdf
https://store.astm.org/d4052-22.html
https://eralytics.com/standards/astm-d4052/
https://blog.ansi.org/ansi/astm-d4052-22-test-density-api-gravity-petroleum/
https://ayalytical.com/methods/astm-d4052/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080941?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Approximately 1-2 mL of citronellyl hexanoate is injected into the clean, dry U-tube cell,

ensuring no air bubbles are present.[2]

The cell is brought to the desired temperature (e.g., 25 °C).

The instrument measures the oscillation period of the filled tube and calculates the density

based on the calibration data. The result is typically given in g/cm³ or g/mL.[10]

Determination of Refractive Index
The refractive index is measured using a refractometer, which quantifies how much light is bent

as it passes through the liquid.

Principle: The method is based on measuring the critical angle of total reflection at the

interface between a prism of high refractive index and the sample.[11][12]

Apparatus: An Abbe refractometer or a digital refractometer. A monochromatic light source,

typically a sodium D-line (589 nm), is used.[11]

Methodology:

The refractometer is calibrated using a standard of known refractive index.

A few drops of citronellyl hexanoate are placed on the surface of the measuring prism.

The prism is closed, and the sample is allowed to equilibrate to the specified temperature

(e.g., 20 °C).

Light is passed through the sample, and the operator (or digital sensor) adjusts the

instrument to find the sharp boundary between the light and dark fields, which

corresponds to the critical angle.[11]

The refractive index is read directly from the instrument's scale.[13]

Determination of Partition Coefficient (logP) (OECD
Guideline 107, Shake Flask Method)
The n-octanol/water partition coefficient (Pₒw) is a measure of a chemical's lipophilicity.[14][15]
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Principle: The test substance is dissolved in a mixture of n-octanol and water, which is then

agitated until equilibrium is reached. The concentration of the substance in each phase is

then measured to calculate the partition coefficient.[1][3]

Apparatus: Centrifuge tubes with stoppers, a mechanical shaker, a centrifuge, and an

analytical instrument (e.g., GC or HPLC) for concentration measurement.

Methodology:

Prepare a stock solution of citronellyl hexanoate in n-octanol.

Add measured amounts of n-octanol, water, and the stock solution to centrifuge tubes.

Different volume ratios of the two solvents are used in separate runs.

The tubes are shaken at a constant temperature (e.g., 25 °C) until partitioning equilibrium

is achieved.

The phases are separated by centrifugation.[16]

The concentration of citronellyl hexanoate in both the n-octanol and water phases is

determined using a suitable analytical method.

The partition coefficient (Pₒw) is calculated as the ratio of the concentration in the n-

octanol phase to the concentration in the aqueous phase. The result is typically expressed

as its base-10 logarithm (logP).[14]

Synthesis and Biological Pathways
Citronellyl hexanoate can be synthesized through chemical or biocatalytic methods. Its

biological activity is linked to its interaction with key cellular signaling pathways.

Synthesis Workflow: Fischer Esterification
Fischer esterification is a classic acid-catalyzed reaction to produce esters from a carboxylic

acid and an alcohol.[17][18] For citronellyl hexanoate, this involves the reaction of citronellol

with hexanoic acid.

Caption: Workflow for the acid-catalyzed Fischer esterification of Citronellyl Hexanoate.
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Biocatalytic Synthesis: Lipase-Catalyzed Esterification
Enzymatic synthesis using lipases offers a greener alternative with milder reaction conditions.

[19] Novozym® 435 is a commonly used immobilized lipase for this transformation.[19][20]

Caption: Experimental workflow for lipase-catalyzed synthesis of Citronellyl Hexanoate.

Potential Signaling Pathway: Inhibition of Pim-1 Kinase
Studies have suggested that the cytotoxic effects of citronellyl hexanoate may be mediated

through interaction with Pim-1 kinase, a protein often overexpressed in cancer cells that plays

a role in cell proliferation and survival.[21][22]

Caption: Proposed inhibition of the Pim-1 kinase signaling pathway by Citronellyl Hexanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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